Cas no 16490-89-4 (methyl 3-azepan-1-ylpropanoate)

methyl 3-azepan-1-ylpropanoate structure
16490-89-4 structure
Product Name:methyl 3-azepan-1-ylpropanoate
CAS No:16490-89-4
MF:C10H19NO2
MW:185.26336312294
MDL:MFCD00461146
CID:219240
PubChem ID:249004
Update Time:2025-04-19

methyl 3-azepan-1-ylpropanoate Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine-1-propanoicacid, hexahydro-, methyl ester
    • methyl 3-(azepan-1-yl)propanoate
    • 3-azepan-1-yl-propionic acid methyl ester
    • AC1L6NJZ
    • AC1Q600S
    • BB_SC-7727
    • CTK4D1927
    • Methyl 3-(N-hexamethyleneimino)propionate
    • methyl 3-azepan-1-ylpropanoate
    • NSC66897
    • 1H-Azepine-1-propanoic acid, hexahydro-, methyl ester
    • 16490-89-4
    • AKOS000321398
    • CS-0315125
    • DTXSID60290122
    • NSC-66897
    • SCHEMBL10409891
    • MFCD00461146
    • methyl3-(azepan-1-yl)propanoate
    • LS-01475
    • BB 0240758
    • MDL: MFCD00461146
    • Inchi: 1S/C10H19NO2/c1-13-10(12)6-9-11-7-4-2-3-5-8-11/h2-9H2,1H3
    • InChI Key: MJCZIVXSJDVDFS-UHFFFAOYSA-N
    • SMILES: O(C)C(CCN1CCCCCC1)=O

Computed Properties

  • Exact Mass: 185.14167
  • Monoisotopic Mass: 185.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 0.978
  • Boiling Point: 261.2°C at 760 mmHg
  • Flash Point: 93.9°C
  • Refractive Index: 1.457
  • PSA: 29.54
  • LogP: 1.36340

methyl 3-azepan-1-ylpropanoate Pricemore >>

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